Cas no 1094512-02-3 (Isopropyl-pyrazin-2-ylmethyl-amine)

• Product name: Isopropyl-pyrazin-2-ylmethyl-amine
• CAS No: 1094512-02-3
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 2158236

Isopropyl-pyrazin-2-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• Isopropyl-pyrazin-2-ylmethyl-amine
• N-(pyrazin-2-ylmethyl)propan-2-amine
• Isopropyl pyrazin-2-ylmethylamine
• AM90613

• Inchi： 1S/C8H13N3/c1-7(2)11-6-8-5-9-3-4-10-8/h3-5,7,11H,6H2,1-2H3
• InChI Key： IFAIVVIARDSVAT-UHFFFAOYSA-N
• SMILES： N(CC1C=NC=CN=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Topological Polar Surface Area: 37.8

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 222.3±25.0 °C at 760 mmHg
• Flash Point: 88.2±23.2 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Isopropyl-pyrazin-2-ylmethyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Isopropyl-pyrazin-2-ylmethyl-amine

Isopropyl-pyrazin-2-ylmethyl-amine (CAS No. 1094512-02-3): A Comprehensive Overview in Modern Chemical Biology

Isopropyl-pyrazin-2-ylmethyl-amine, a compound with the chemical identifier CAS No. 1094512-02-3, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The isopropyl-pyrazin-2-ylmethyl-amine moiety, a key structural feature, contributes to its distinctive chemical properties, making it a valuable candidate for further exploration in synthetic chemistry and medicinal chemistry.

The pyrazine ring, a heterocyclic aromatic structure, is well-documented for its role in various biological processes and pharmaceutical applications. Its incorporation into the molecular framework of isopropyl-pyrazin-2-ylmethyl-amine enhances the compound's interactability with biological targets, thereby facilitating its use in the development of novel therapeutic agents. Recent advancements in chemical biology have highlighted the importance of such pyrazine derivatives in modulating enzyme activity and receptor binding, which are critical for the efficacy of many drugs.

In the context of modern drug discovery, the isopropyl-pyrazin-2-ylmethyl-amine structure serves as a versatile scaffold for designing molecules with enhanced pharmacological properties. The isopropyl group attached to the pyrazine ring introduces steric and electronic modifications that can influence the compound's solubility, bioavailability, and metabolic stability. These attributes are particularly crucial for optimizing drug candidates for clinical use.

Recent studies have demonstrated the potential of CAS No. 1094512-02-3 in addressing various therapeutic challenges. For instance, researchers have explored its utility in developing inhibitors targeting enzymes involved in metabolic pathways relevant to diabetes and obesity. The pyrazine moiety's ability to interact with specific amino acid residues in these enzymes has been leveraged to design molecules that exhibit high selectivity and potency. Such findings underscore the compound's significance as a building block for innovative drug formulations.

The synthesis of isopropyl-pyrazin-2-ylmethyl-amine involves sophisticated organic reactions that highlight the intersection of synthetic chemistry and medicinal chemistry. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly effective in constructing the complex framework of this compound.

The pharmacokinetic profile of CAS No. 1094512-02-3 is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability for therapeutic use. Preclinical studies have provided valuable insights into these processes, indicating that isopropyl-pyrazin-2-ylmethyl-amine exhibits favorable pharmacokinetic properties that could translate into effective clinical outcomes.

In conclusion, Isopropyl-pyrazin-2-ylmethyl-amine (CAS No. 1094512-02-3) stands out as a promising compound in chemical biology and pharmaceutical research. Its unique structural features and functional capabilities make it an attractive candidate for further development into novel therapeutic agents. The ongoing research into its applications in drug discovery underscores its potential to contribute significantly to advancements in medicine and biotechnology.